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Compound of Interest

mono-2-(Methacryloyloxy)ethy!
Compound Name:
succinate

Cat. No.: B038782

An In-depth Guide to the Safe Handling of Mono-2-(Methacryloyloxy)ethyl Succinate in the
Laboratory

This technical guide provides comprehensive safety and handling information for mono-2-
(methacryloyloxy)ethyl succinate (CAS No: 20882-04-6) for researchers, scientists, and
professionals in drug development and material science. This monomer is utilized in the
synthesis of polymers for specialized applications, including dental resin composites, flexible
optoelectronic devices, and nanocatalysts.[1] Adherence to strict safety protocols is essential
due to its hazardous properties.

Hazard Identification and Classification

Mono-2-(methacryloyloxy)ethyl succinate is classified as a hazardous chemical.[2] It is
crucial to understand its potential risks before handling. The primary hazards are severe eye
damage, skin irritation, and the potential to cause an allergic skin reaction.[1][3]

Table 1: GHS Hazard Classification
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Classification Code Description Citations
Signal Word - Danger [1]

. Corrosion,
Pictograms GHSO05, GHS07 [11[3]

Exclamation Mark

Hazard Statements

H315 Causes skin irritation. [3114]

May cause an allergic
H317 ] ] [1]
skin reaction.

Causes serious eye
H318 [1]
damage.

Causes serious eye
irritation. (Note: H318

H319 ) [31[4]
is the more severe

classification)

May cause respirator
H335 , .y' P Y [4]
irritation.

Harmful to aquatic life
H412 with long lasting [4]

effects.

Precautionary

Statements

Avoid breathing mist
P261 [4]
or vapors.

Contaminated work

clothing should not be
pP272

allowed out of the

workplace.

Wear protective
P280 gloves/ eye protection/  [4]

face protection.

IF ON SKIN: Wash
P302 + P352 with plenty of soap [4]

and water.
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Classification Code

Description Citations

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water

for several minutes.
Remove contact [3]
lenses, if present and

easy to do. Continue

rinsing.

P310

Immediately call a
POISON
CENTER/doctor.

P333 + P313

If skin irritation or rash
occurs: Get medical [4]

advice/attention.

| | P501 | Dispose of contents/container to an approved waste disposal plant. | |

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for its safe

handling and storage.

Table 2: Physicochemical Data for Mono-2-(Methacryloyloxy)ethyl Succinate
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Property Value Citations
CAS Number 20882-04-6 [1]1[5]
Molecular Formula C10H1406 5161071
Molecular Weight 230.21 g/mol [1][5][6]
Appearance Colorless to yellow clear liquid

Boiling Point 267 °C (lit.) (116118l
Density 1.19 g/mL at 25 °C (lit.) [1161[8]
Refractive Index n20/D 1.464 (lit.) [11[61[9]

_ >230 °F (>110°C)/ 162.5 °C
Flash Point [11[5]16]
(closed cup)

Storage Temperature 2-8°C [11[97[10]

| Inhibitor | Typically contains an inhibitor (e.g., 750 ppm MEHQ) to prevent polymerization. |[1] |

Safe Handling, Storage, and Disposal
Engineering Controls and Personal Protective
Equipment (PPE)

Proper engineering controls and PPE are the first line of defense against exposure.

o Ventilation: Always handle this chemical in a well-ventilated area.[2] Use of a certified
chemical fume hood is strongly recommended. Provide appropriate local exhaust ventilation
where mists or aerosols may be formed.[3]

» Eye Protection: Wear chemical safety goggles and a face shield.[1][2]

o Skin Protection: Wear nitrile or other chemically resistant gloves and a lab coat.[1] Ensure
gloves are inspected prior to use and replaced if damaged.

» Respiratory Protection: If ventilation is inadequate or if mists are generated, use a
NIOSH/MSHA-approved respirator with an appropriate filter, such as a type ABEK
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(EN214387) respirator filter.[1][3]

Handling and Storage Procedures

» Handling: Avoid all contact with skin and eyes.[3] Avoid inhalation of vapor or mist. Wash
hands thoroughly after handling, before breaks, and at the end of the workday.[3] Keep away
from heat and sources of ignition.[4]

o Storage: Store in a tightly closed container in a refrigerator at 2-8°C.[1][3][9] The storage
area should be dry and well-ventilated.[3] This substance is classified as a combustible liquid
(Storage Class 10).[1]

Waste Disposal

Dispose of waste materials in accordance with all applicable regional, national, and local laws
and regulations.[2] Do not allow the product to enter drains.[3] Contaminated packaging should
be treated as the chemical itself and disposed of at an approved waste disposal plant.

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Table 3: First Aid Measures
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Exposure Route Procedure Citations

Immediately flush eyes
with plenty of water for at
least 15 minutes,
occasionally lifting the
upper and lower eyelids.
Eye Contact . [31[4]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek
immediate medical

attention from a specialist.

Immediately wash off with
soap and plenty of water.
_ Remove contaminated
Skin Contact ) S [3114]
clothing. If skin irritation or a
rash occurs, seek medical

advice.

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [31[4]
artificial respiration. Consult a

physician.

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and consult a physician. |[3] |

Accidental Release Measures

For spills, wear full personal protective equipment.[3] Ensure adequate ventilation.[3] Absorb
the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, closed
container for disposal.[3] Prevent the product from entering drains or waterways.[3]

Experimental Protocol Example: Synthesis
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This section provides a cited experimental protocol for the synthesis of mono-2-

(methacryloyloxy)ethyl succinate, illustrating a practical application of the handling

procedures described.

Objective: To synthesize mono-2-(methacryloyloxy)ethyl succinate from 2-hydroxyethyl

methacrylate and succinic anhydride.[7][11]

Materials:

2-Hydroxyethyl methacrylate (10 g)

Succinic anhydride (7.7 g)

Hydroquinone monomethyl ether (inhibitor, 50 mg)
50 mL flask with a stir bar

Argon gas supply

Heating mantle

Procedure:

Preparation: In a chemical fume hood, add 2-hydroxyethyl methacrylate, succinic anhydride,
and the hydroquinone monomethyl ether inhibitor to a 50 mL flask equipped with a magnetic
stir bar.[7][11]

Inerting: Purge the flask with argon gas to create an inert atmosphere. This prevents
unwanted side reactions and potential polymerization initiated by oxygen.

Reaction: Seal the flask and heat the mixture to 90°C using a heating mantle with continuous
stirring.[7][11]

Incubation: Maintain the reaction at 90°C for 18 hours.[7][11] The reaction should be
monitored for any changes in viscosity or color.

Cooling: After 18 hours, turn off the heat and allow the flask to cool to room temperature.[7]
[11]
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e Product: The resulting product is mono-2-(methacryloyloxy)ethyl succinate in quantitative
yield, which should be stored at 2-8°C.[7][11]

Visualized Laboratory Workflow

The following diagram illustrates a standard workflow for safely handling mono-2-

(methacryloyloxy)ethyl succinate in a laboratory setting.
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Start: Prepare for Handling

1. Review Safety Data Sheet (SDS)

2. Gather Required PPE
(Goggles, Face Shield, Gloves, Lab Coat)

3. Prepare Ventilated Workspace
(Chemical Fume Hood)

4. Handle Chemical
(Weighing, Transferring, Reaction)

Spill or Exposure?

Yes

Execute Emergency Procedures
(First Aid / Spill Cleanup)

I
Aftef resolution

No

A

5. Segregate Waste
(Liquid, Solid, Sharps)

6. Decontaminate Workspace
& Glassware

7. Doff & Dispose PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: Standard workflow for handling mono-2-(methacryloyloxy)ethyl succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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